![molecular formula C18H19N3O3 B5521077 8-(isoquinolin-5-ylcarbonyl)-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one](/img/structure/B5521077.png)
8-(isoquinolin-5-ylcarbonyl)-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one
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Description
8-(isoquinolin-5-ylcarbonyl)-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C18H19N3O3 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.14264148 g/mol and the complexity rating of the compound is 516. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimalarial Activity
1. Treatment of Visceral Leishmaniasis
An oral 8-aminoquinoline, WR6026, showed efficacy in treating visceral leishmaniasis, with a study indicating that future trials could explore longer regimens and higher dosages for patients for whom existing treatments have failed (Sherwood et al., 1994).
2. Antimalarial Prophylaxis
WR 238605, another 8-aminoquinoline, was well-tolerated in a study assessing its safety and pharmacokinetics for malaria prophylaxis, with findings supporting its potential for further testing as a prophylactic drug (Brueckner et al., 1998).
Diagnostic and Therapeutic Research
1. Tumor Proliferation Imaging
The compound 18F-ISO-1 was evaluated for its ability to image tumor proliferation in patients with malignant neoplasms, showing that it could be a promising agent for assessing the proliferative status of solid tumors (Dehdashti et al., 2013).
2. Radical Cure of Plasmodium vivax
Tafenoquine, a new 8-aminoquinoline, was evaluated for its efficacy in preventing relapse of Plasmodium vivax malaria, demonstrating its potential as a radical cure (Walsh et al., 1999).
Pharmacokinetic and Safety Evaluations
1. Drug Safety and Pharmacokinetics
Studies on tafenoquine and WR6026 have evaluated the safety, pharmacokinetics, and efficacy of these drugs, highlighting their potential in treating and preventing malaria and visceral leishmaniasis, respectively (Miller et al., 2013).
Properties
IUPAC Name |
8-(isoquinoline-5-carbonyl)-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3/c1-20-12-18(24-17(20)23)6-9-21(10-7-18)16(22)15-4-2-3-13-11-19-8-5-14(13)15/h2-5,8,11H,6-7,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHIVPXLOUFABIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2(CCN(CC2)C(=O)C3=CC=CC4=C3C=CN=C4)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.